Cas no 1035690-56-2 (2-(3-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyI-1,3,2-dioxaborolane)

2-(3-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a high-purity boronic ester derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience compared to boronic acids. The difluoromethoxy substituent introduces electron-withdrawing properties, making it valuable in synthesizing fluorinated aromatic compounds for pharmaceuticals and agrochemicals. The tetramethyl backbone ensures improved solubility in organic solvents, facilitating reaction conditions. This compound is particularly useful in constructing complex biaryl systems due to its reliable reactivity and compatibility with diverse functional groups. Suitable for controlled environments, it is typically supplied under inert conditions to maintain stability.

2-(3-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyI-1,3,2-dioxaborolane structure

1035690-56-2 structure

Product Name:2-(3-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyI-1,3,2-dioxaborolane

CAS No:1035690-56-2

MF:C₁₃H₁₇BF₂O₃

MW:270.080091238022

MDL:MFCD15144629

CID:2121063

PubChem ID:57467615

Update Time:2025-06-08

2-(3-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyI-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(3-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyI-1,3,2-dioxaborolane
- 2-(3-(Difluoromethoxy)Phenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane
- 2-[3-(difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- TQU0317
- MB14714
- 1035690-56-2
- CS-0061100
- W18411
- SCHEMBL251859
- AS-55690
- Z1336746505
- MFCD15144629
- AKOS017558353
- EN300-365950
- MDL： MFCD15144629
- Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)9-6-5-7-10(8-9)17-11(15)16/h5-8,11H,1-4H3
- InChI Key： WWNRSKASAOECQU-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

Exact Mass: 270.1238809g/mol
Monoisotopic Mass: 270.1238809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7Å²

2-(3-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyI-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A728699-100mg	2-(3-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1035690-56-2	97%	100mg	$36.0	2025-03-01
Ambeed	A728699-250mg	2-(3-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1035690-56-2	97%	250mg	$59.0	2025-03-01
Ambeed	A728699-1g	2-(3-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1035690-56-2	97%	1g	$184.0	2025-03-01
abcr	AB513498-250 mg	2-(3-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	1035690-56-2		250MG	€183.20	2023-04-18
abcr	AB513498-1 g	2-(3-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	1035690-56-2		1g	€373.90	2023-04-18
Chemenu	CM204431-100mg	2-(3-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1035690-56-2	97%	100mg	$53	2023-02-03
Chemenu	CM204431-250mg	2-(3-(Difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1035690-56-2	97%	250mg	$88	2023-02-03
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